Cas no 53042-33-4 (LITHIUM DIMETHYLAMINOBOROHYDRIDE 1M SO&)

• Product Name: LITHIUM DIMETHYLAMINOBOROHYDRIDE 1M SO&
• CAS No: 53042-33-4
• MF: C₂H₆BLiN
• MW: 61.8277401924133
• MDL: MFCD07784404
• CID: 937882
• PubChem ID: 24884338
• Update Time: 2025-06-15

LITHIUM DIMETHYLAMINOBOROHYDRIDE 1M SO& Chemical and Physical Properties

Names and Identifiers

• LITHIUM DIMETHYLAMINOBOROHYDRIDE 1M SO&
• lithium,dimethylaminoboron(1-)
• Lithium (dimethylamino)trihydroborate
• Lithium dimethylaminoborohydride solution
• Lithium trihydro(N-methylmethanaminato)borate
• N-Methylmethanamine boron complex
• Lithium dimethylaminotrihydroborate
• PUBCHEM_23680082
• DTXSID70635560
• 53042-33-4
• CID 23680082

• MDL： MFCD07784404
• Inchi： 1S/C2H6BN.Li/c1-4(2)3;/h1-2H3;/q-1;+1
• InChI Key： JUNGCHBOXMGZCV-UHFFFAOYSA-N
• SMILES： N([B-])(C)C.[Li+] |^1:1|

Computed Properties

• Exact Mass: 64.09100
• Monoisotopic Mass: 62.0753328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 5
• Rotatable Bond Count: 0
• Complexity: 17.1
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 3.2Ų

Experimental Properties

• Density: 0.882 g/mL at 25 °C
• Flash Point: Fahrenheit: 1.4 ° f < br / > Celsius: -17 ° C < br / >
• Refractive Index: n20/D 1.423
• PSA: 3.24000
• LogP: -0.90390
• Color/Form: 1 M in THF

LITHIUM DIMETHYLAMINOBOROHYDRIDE 1M SO& Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H225-H302-H319-H335-H351
• Warning Statement： P210-P280-P301+P312+P330-P305+P351+P338-P370+P378-P403+P235
• Hazardous Material transportation number：UN 3399 4.3/PG 1
• WGK Germany：3
• Hazard Category Code： 11-19-36/37-40
• Safety Instruction： S16; S26; S29; S33; S36/37/39; S43; S45
• Hazardous Material Identification：
• Storage Condition：2-8°C
• Risk Phrases：R11; R14/15; R19; R34

Additional information on LITHIUM DIMETHYLAMINOBOROHYDRIDE 1M SO&

Comprehensive Guide to LITHIUM DIMETHYLAMINOBOROHYDRIDE 1M SOLUTION (CAS No. 53042-33-4)

Lithium dimethylaminoborohydride (LiDMAB), with the CAS number 53042-33-4, is a highly versatile reducing agent widely used in organic synthesis and pharmaceutical research. This 1M solution offers a stable and convenient form for precise applications in laboratories and industrial processes. Its unique properties, including selective reducibility and mild reaction conditions, make it a preferred choice for chemists seeking efficient and controlled transformations.

The growing demand for sustainable chemistry solutions has placed LiDMAB in the spotlight, particularly for its role in green synthesis and catalytic processes. Researchers frequently search for "alternatives to lithium aluminum hydride" or "mild reducing agents for sensitive substrates," where this compound excels due to its balanced reactivity and safety profile. Its compatibility with polar solvents further enhances its utility in modern synthetic workflows.

From a molecular perspective, the dimethylaminoborohydride moiety provides exceptional steric and electronic control, enabling chemoselective reductions of ketones, aldehydes, and imines without affecting other functional groups. This specificity is critical for pharmaceutical intermediates and fine chemical production, where yield optimization and purity are paramount. Recent publications highlight its use in asymmetric synthesis and chiral molecule fabrication, aligning with trends in precision medicine development.

Handling and storage recommendations for the 1M solution emphasize inert atmosphere conditions to maintain stability. Users often inquire about "compatibility with common lab solvents" or "protocols for quenching reactions," which are addressed through detailed technical documentation. The solution's formulation minimizes volatility risks while retaining high reactivity—a key advantage over powdered counterparts.

Innovative applications continue to emerge, such as its integration into flow chemistry systems and high-throughput screening platforms. These advancements respond to industry needs for process intensification and reagent efficiency. Analytical studies confirm consistent performance across batch variations, meeting stringent quality control standards for research and production environments.

For synthetic chemists exploring "reduction methods for complex molecules" or "sterically hindered substrate modifications," LiDMAB presents a compelling option. Its adoption in academic research and industrial scale-up demonstrates broad applicability, supported by case studies in natural product synthesis and material science innovations. The compound's mechanistic pathways are well-documented in peer-reviewed literature, facilitating method development and optimization.

Environmental considerations have driven improvements in waste stream management when using this reagent. Best practices include closed-system processing and catalytic regeneration approaches, topics frequently searched by EHS professionals. These developments position 53042-33-4 as a forward-thinking choice in contemporary chemical practice.

Technical comparisons with traditional hydride reagents reveal distinct advantages in reaction selectivity and byproduct minimization. The dimethylamino group's modulating effect creates opportunities for tandem reactions and multi-step one-pot syntheses—techniques gaining traction in methodology papers and patent applications worldwide.

Ongoing research investigates novel derivatives and supported reagent formulations to expand the compound's utility. These innovations address search trends like "heterogenized reducing agents" and "recyclable catalytic systems," reflecting the chemical industry's shift toward circular economy principles. The 1M solution format remains central to these developments due to its handling convenience and dosage accuracy.